Cas no 56477-60-2 (1-(naphthalen-1-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(naphthalen-1-yl)cyclobutane-1-carbonitrile
• CAS No: 56477-60-2
• MDL: MFCD11036728
• CID: 4652099
• PubChem ID: 12218657
• Update Time: 2025-10-28

1-(naphthalen-1-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-Naphthyl)cyclobutanecarbonitrile
• 1-(naphthalen-1-yl)cyclobutane-1-carbonitrile

• MDL： MFCD11036728

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(naphthalen-1-yl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile (CAS No. 56477-60-2): Properties, Applications, and Market Insights

1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile (CAS No. 56477-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This naphthalene derivative features a unique molecular structure combining a cyclobutane ring with a carbonitrile functional group, making it valuable for various synthetic applications. Researchers and industry professionals often search for information about its synthesis methods, physical properties, and potential applications in drug development.

The compound's molecular formula C₁₅H₁₃N and molecular weight of 207.27 g/mol make it particularly interesting for medicinal chemistry applications. Its structural features, including the naphthalene moiety and nitrile group, contribute to its potential as a building block for more complex molecules. Current trends in pharmaceutical research emphasize the importance of such nitrogen-containing heterocycles, which aligns with growing interest in 1-(naphthalen-1-yl)cyclobutane-1-carbonitrile uses and 1-(naphthalen-1-yl)cyclobutane-1-carbonitrile synthesis.

From a physical properties standpoint, 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile typically appears as a white to off-white crystalline powder. Its melting point ranges between 120-125°C, and it demonstrates moderate solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethylformamide. These characteristics make it suitable for various organic synthesis reactions, particularly in the development of novel pharmaceutical intermediates.

The compound's applications span multiple scientific domains. In pharmaceutical research, it serves as a valuable precursor for developing central nervous system (CNS) active compounds and enzyme inhibitors. The naphthalene-cyclobutane-carbonitrile structure provides a rigid framework that medicinal chemists can modify to create targeted bioactive molecules. Recent publications have explored its potential in developing neuroprotective agents and anti-inflammatory compounds, addressing current healthcare challenges.

Material science applications of 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile include its use as a building block for organic electronic materials and liquid crystals. The compound's conjugated system and planar structure contribute to interesting electronic properties, making it relevant for OLED development and other optoelectronic applications. These applications align with the growing demand for advanced materials in display technologies and energy-efficient lighting solutions.

Market analysis indicates steady growth in demand for specialized naphthalene derivatives like 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increased R&D investment in drug discovery and material science. Suppliers and manufacturers frequently search for information about 56477-60-2 price, 1-(naphthalen-1-yl)cyclobutane-1-carbonitrile suppliers, and bulk availability of this compound.

Quality control and analytical characterization are crucial aspects of working with 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile. Standard analytical techniques for purity assessment include HPLC analysis, GC-MS, and NMR spectroscopy. Researchers often look for detailed spectroscopic data and chromatographic methods to ensure compound identity and purity in their experiments.

Safety considerations for handling 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. The compound should be stored in a cool, dry place away from strong oxidizers, with attention to standard chemical storage guidelines.

Recent scientific literature highlights novel synthetic routes to 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile, including catalyzed cyclization reactions and microwave-assisted synthesis. These advanced methods address the growing need for green chemistry approaches and process optimization in fine chemical production. Researchers continue to explore its potential as a scaffold for drug-like molecules in various therapeutic areas.

The future outlook for 1-(Naphthalen-1-yl)cyclobutane-1-carbonitrile appears promising, with potential applications emerging in bioconjugation chemistry and materials engineering. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound may find new roles in targeted drug delivery systems and functional materials. Ongoing research continues to uncover novel properties and applications for this versatile chemical building block.